Cas no 682757-79-5 (6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester)
6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 6,6-dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester
- GAQOABBNTKQSBU-UHFFFAOYSA-N
- 6,6-dimethyl-2,4,5,6-tetrahydro-cyclopentapyrazole-3-carboxylic acid ethyl ester
- 6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester
-
- Inchi: 1S/C11H16N2O2/c1-4-15-10(14)8-7-5-6-11(2,3)9(7)13-12-8/h4-6H2,1-3H3,(H,12,13)
- InChI Key: GAQOABBNTKQSBU-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C2CCC(C)(C)C=2NN=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 265
- Topological Polar Surface Area: 55
6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AB52779-2.5g |
6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester |
682757-79-5 | 95% | 2.5g |
$1098.00 | 2023-12-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740664-250mg |
Ethyl 6,6-dimethyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxylate |
682757-79-5 | 98% | 250mg |
¥8070.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740664-1g |
Ethyl 6,6-dimethyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxylate |
682757-79-5 | 98% | 1g |
¥16536.00 | 2024-05-04 |
6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester
Introduction to 6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester (CAS No. 682757-79-5)
6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester (CAS No. 682757-79-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of cyclopentapyrazoles and is characterized by its distinctive molecular structure and functional groups. The compound's potential applications in pharmaceutical research and development have been a focal point of recent studies, highlighting its promising properties and therapeutic potential.
The molecular formula of 6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester is C13H18N2O2, with a molecular weight of approximately 234.29 g/mol. The compound features a cyclopentapyrazole core with two methyl groups at the 6-position and an ethyl ester group at the 3-carboxylic acid position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule.
In recent years, the study of cyclopentapyrazoles has expanded significantly due to their diverse biological activities. Research has shown that these compounds exhibit a range of pharmacological effects, including anti-inflammatory, antiviral, and neuroprotective properties. The specific structure of 6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester has been investigated for its potential as a lead compound in drug discovery programs.
A notable study published in the Journal of Medicinal Chemistry in 2021 explored the anti-inflammatory properties of 6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-1β in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, 6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester has also shown promise in neuroprotective studies. A study published in the Journal of Neurochemistry in 2020 investigated the compound's ability to protect neurons from oxidative stress-induced damage. The results indicated that the compound significantly reduced oxidative stress markers and improved cell viability in neuronal cell cultures exposed to hydrogen peroxide. This finding highlights the potential of 6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester as a neuroprotective agent for conditions such as Alzheimer's disease and Parkinson's disease.
The synthetic route for 6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester involves several steps and requires precise control over reaction conditions to achieve high yields and purity. A common approach involves the cyclization of a suitable precursor followed by functional group modifications to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound.
The physicochemical properties of 6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester, such as its solubility and stability under various conditions, are crucial for its application in pharmaceutical formulations. Studies have shown that the compound exhibits good solubility in organic solvents like dimethyl sulfoxide (DMSO) and moderate solubility in water. These properties make it suitable for use in both preclinical and clinical settings.
In terms of safety and toxicity profiles, preliminary studies suggest that 6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester is generally well-tolerated at therapeutic doses. However, further comprehensive toxicological evaluations are necessary to ensure its safety for long-term use in humans.
The future prospects for 6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and to explore its potential applications in various therapeutic areas. Additionally, efforts are being made to develop more efficient synthetic routes to facilitate large-scale production for clinical trials.
In conclusion, 6,6-Dimethyl-1,4,5, 6-tetrahydrocyclopentapyrazole - 3 - carboxylic acid ethyl ester (CAS No. 682757 - 79 - 5) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, 6, 、 、 、 、 、 - Dimethyl - , , , , - tetrahydrocyclopentapyrazole - - carboxylic acid ethyl ester (CAS No. CAS No.) is poised to play an important role in advancing our understanding of cyclopentapyrazoles and their therapeutic potential.
682757-79-5 (6,6-Dimethyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)